Cas no 2877651-41-5 (4-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]benzonitrile)

• Product Name: 4-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]benzonitrile
• CAS No: 2877651-41-5
• MF: C₁₆H₁₉N₃OS
• MW: 301.40656208992
• CID: 5308228
• PubChem ID: 165432478
• Update Time: 2025-10-05

4-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• F6802-8405
• 4-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]benzonitrile
• 2877651-41-5
• AKOS040879508
• 4-[3-(4-Thiomorpholinylcarbonyl)-1-pyrrolidinyl]benzonitrile

• Inchi： 1S/C16H19N3OS/c17-11-13-1-3-15(4-2-13)19-6-5-14(12-19)16(20)18-7-9-21-10-8-18/h1-4,14H,5-10,12H2
• InChI Key： OFUWMDQWEJFUMA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2CCC(C(N3CCSCC3)=O)C2)C=C1

Computed Properties

• Exact Mass: 301.12488341g/mol
• Monoisotopic Mass: 301.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.5±50.0 °C(Predicted)
• pka: 1.29±0.60(Predicted)

Additional information on 4-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]benzonitrile

4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-yl]Benzonitrile: A Comprehensive Overview

The compound with CAS No. 2877651-41-5, commonly referred to as 4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-yl]Benzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzonitrile moiety with a pyrrolidine ring substituted by a thiomorpholine carbonyl group. The integration of these functional groups imparts the molecule with distinctive chemical and biological properties, making it a valuable subject for research and development.

Recent studies have highlighted the potential of 4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-yl]Benzonitrile in drug discovery, particularly in the context of its ability to modulate cellular signaling pathways. Researchers have demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The thiomorpholine group, in particular, has been shown to enhance the molecule's bioavailability and stability, making it a promising candidate for further preclinical testing.

In addition to its pharmacological applications, 4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-yl]Benzonitrile has also been explored for its potential in materials science. Its rigid structure and conjugated system make it an attractive candidate for use in organic electronics, such as in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into cutting-edge technological applications.

The synthesis of 4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-yl]Benzonitrile involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the thiomorpholine ring through cyclization reactions and the subsequent coupling with the pyrrolidine moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards required for both pharmaceutical and industrial applications.

From an environmental perspective, 4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-yl]Benzonitrile has been evaluated for its biodegradability and ecological impact. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with specific microbial strains capable of breaking down its complex structure. However, further research is needed to fully understand its long-term environmental implications and to develop strategies for minimizing any potential ecological risks.

In conclusion, 4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-yl]Benzonitrile represents a versatile and innovative molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of science and technology.